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Compound of Interest

Compound Name: Calcein Sodium Salt

Cat. No.: B15551754 Get Quote

Essential protocols for the safe and effective use of Calcein Sodium Salt in your laboratory.

This guide provides immediate safety, operational, and disposal procedures for researchers,

scientists, and drug development professionals. Our aim is to be your preferred resource for

laboratory safety and chemical handling, ensuring your work is both productive and secure.

Immediate Safety and Handling Protocols
Calcein Sodium Salt is not classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. However, adherence

to standard laboratory safety practices is essential to ensure a safe working environment.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Calcein Sodium Salt. The

following table outlines the recommended PPE for handling this compound in both solid and

solution forms.
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PPE Category Solid Form (Powder) Solution Form

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Chemical safety goggles.

Hand Protection Nitrile or latex gloves. Nitrile or latex gloves.

Body Protection Standard laboratory coat. Standard laboratory coat.

Respiratory Protection

Recommended when weighing

or handling large quantities

where dust may be generated.

An N95-rated dust mask is

suitable.

Not generally required if

handled in a well-ventilated

area or a fume hood.

Engineering Controls and Work Practices
Ventilation: Handle powdered Calcein Sodium Salt in a well-ventilated area or a chemical

fume hood to minimize inhalation of dust particles.

Eye Wash Station: Ensure an operational eye wash station is readily accessible in the

immediate work area.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.

Operational Plan: From Receipt to Use
A clear and systematic workflow is crucial for the safe and efficient use of Calcein Sodium Salt
in your experiments.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Storage Conditions: Store Calcein Sodium Salt in a tightly sealed container in a dry, dark,

and cool place. For long-term stability, storage at -20°C is recommended.[1]

Solution Preparation Protocol
Objective: To prepare a stock solution of Calcein Sodium Salt for experimental use.

Materials:

Calcein Sodium Salt powder

Anhydrous Dimethyl Sulfoxide (DMSO) or 1M Sodium Hydroxide (NaOH)

Appropriate solvent for final dilution (e.g., Phosphate-Buffered Saline - PBS)

Sterile conical tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Pre-dissolution: Allow the container of Calcein Sodium Salt to equilibrate to room

temperature before opening to prevent condensation.

Weighing: In a chemical fume hood or a designated weighing area, carefully weigh the

desired amount of Calcein Sodium Salt powder.

Dissolving:

Using DMSO: Add the appropriate volume of anhydrous DMSO to the powder to achieve a

stock solution concentration of approximately 10 mg/mL.[2]

Using NaOH: Alternatively, Calcein Sodium Salt is soluble in 1M NaOH at a

concentration of approximately 50 mg/mL.[2]

Mixing: Vortex the solution until the Calcein Sodium Salt is completely dissolved.
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Dilution: Further dilute the stock solution to the desired working concentration using an

appropriate aqueous buffer, such as PBS (pH > 6).[2]

Storage of Solution: Aqueous solutions should be prepared fresh for immediate use.[2] If

necessary, small aliquots of the DMSO stock solution can be stored at -20°C, protected from

light.

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

As Calcein Sodium Salt is not classified as hazardous, the disposal procedures are

straightforward but must comply with local, state, and federal regulations.

Solid Waste Disposal
Collection: Collect any unused Calcein Sodium Salt powder and place it in a clearly

labeled, sealed container.

Disposal: Dispose of the sealed container in the regular laboratory solid waste stream,

unless your institutional guidelines specify otherwise.

Liquid Waste Disposal
Small Quantities: For small quantities of dilute aqueous solutions of Calcein Sodium Salt,
check with your institution's Environmental Health and Safety (EHS) office for guidance on

drain disposal. Some institutions may permit the disposal of non-hazardous, water-soluble

substances down the sanitary sewer with copious amounts of water.

Large Quantities or Organic Solvents: If the solution contains organic solvents (like DMSO)

or is of a large volume, it should be collected in a designated, labeled waste container.

Waste Pickup: Arrange for the disposal of the chemical waste container through your

institution's hazardous waste management program.

Decontamination of Labware
Rinsing: Thoroughly rinse all glassware and equipment that came into contact with Calcein
Sodium Salt with a suitable solvent (e.g., water, followed by ethanol or acetone).
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Washing: Wash the rinsed labware with soap and water.

Disposal of Rinsate: The initial rinsate from concentrated solutions should be collected as

chemical waste. Rinsate from dilute solutions can typically be disposed of down the drain.

Quantitative Data Summary
The following table summarizes key quantitative data for Calcein Sodium Salt for easy

reference.

Property Value

Molecular Formula C₃₀H₂₄N₂Na₂O₁₃

Molecular Weight 666.51 g/mol

Excitation Maximum (Aqueous) ~494 nm

Emission Maximum (Aqueous) ~517 nm

Solubility

Soluble in aqueous solutions with pH > 6.

Soluble in 1M NaOH (~50 mg/mL). Soluble in

anhydrous DMSO (~10 mg/mL).

Storage Stability ≥ 4 years when stored at -20°C as a solid.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Calcein Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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